1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one

Lipophilicity Membrane Permeability Drug Design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H12ClFO2
Molecular Weight 230.66 g/mol
Cat. No. B13278789
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Technical Parameters


Basic Identity
Product Name1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one
Molecular FormulaC11H12ClFO2
Molecular Weight230.66 g/mol
Structural Identifiers
SMILESCC(C)CC(=O)C1=CC(=C(C(=C1)Cl)O)F
InChIInChI=1S/C11H12ClFO2/c1-6(2)3-10(14)7-4-8(12)11(15)9(13)5-7/h4-6,15H,3H2,1-2H3
InChIKeyVXRWDOFVTXYBQI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one: Structure & Physicochemical Properties


1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one (CAS 1549160-18-0) is a halogenated phenolic ketone belonging to the class of substituted butyrophenone derivatives. Its molecular architecture features a 3-chloro-5-fluoro-4-hydroxyphenyl ring coupled to a 3-methylbutan-1-one side chain, yielding a molecular formula of C₁₁H₁₂ClFO₂ and a molecular weight of 230.66 g/mol [1]. The computed octanol-water partition coefficient (XLogP3) is 3.2, while the topological polar surface area (TPSA) is 37.3 Ų [1]. The compound is primarily supplied as a synthetic intermediate for pharmaceutical and agrochemical research applications, with a typical commercial purity specification of 95% .

Synthetic intermediate with halogenated phenolic ketone core for derivatization workflows
Reported higher lipophilicity may support organic-phase extraction optimization
Phenolic OH enables ester/ether/carbamate library synthesis; H-donor scaffold

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one: Generic Substitution Risks


Within the 3-chloro-5-fluoro-4-hydroxyphenyl ketone series, ostensibly similar compounds differ in alkyl chain length, branching, and halogen positioning. These variations translate into measurable differences in lipophilicity (ΔLogP ≥ 0.4), molecular weight (ΔMW ≥ 14 g/mol), and hydrogen-bonding capability that can alter reactivity in subsequent derivatization steps, metabolic stability of downstream drug candidates, or extraction behavior in synthesis work-up [1]. Procurement of a non-identical analog without head-to-head validation risks introducing uncontrolled variables into synthetic routes or biological assays.

Linear analogAlkyl chain branching differs; ΔLogP ≥0.4 may shift partitioning and downstream metabolic profile.
Des-hydroxy variantLoss of phenolic OH eliminates key derivatization handle and HBD; pKa-dependent reactivity not transferable.
Shorter chain analogsMolecular weight and steric environment differ; fine-tuning of physicochemical parameters may not replicate.

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one: Differentiation from Analogs


Lipophilicity Advantage vs. Linear Butanone Analog

The target compound exhibits an XLogP3 of 3.2, compared to 2.8 for the linear-chain analog 1-(3-chloro-5-fluoro-4-hydroxyphenyl)butan-1-one, representing a ΔLogP of +0.4 [1][2]. This 0.4 log-unit increase corresponds to an approximately 2.5-fold higher calculated partition coefficient, which may enhance passive membrane permeability in cell-based assays.

Lipophilicity vs. linear analog
Head-to-head
ΔXLogP3 +0.4 (target 3.2 vs. comparator 2.8)
Reported higher partition coefficient may support organic-phase extraction or membrane-permeability screening context.
Computed values; experimental logP confirmation advised.
Lipophilicity Membrane Permeability Drug Design

Molecular Weight Differences vs. Analogs

The molecular weight of the target compound (230.66 g/mol) is 14.03 g/mol higher than that of the linear butanone analog (216.63 g/mol) and 28.05 g/mol higher than the propanone analog (202.61 g/mol) [1][2]. While all three remain within drug-like chemical space, the incremental mass difference allows fine-tuning of physicochemical properties in multi-parameter optimization (MPO) workflows.

Molecular weight shift
Head-to-head
+14.03 g/mol vs. butanone analog; +28.05 g/mol vs. propanone analog
Incremental mass allows fine-tuning of solubility/permeability in MPO workflows; within drug-like range.
Computed MW; all analogs remain below 300 Da.
Molecular Weight Pharmacokinetics Lead Optimization

Alkyl Branching and Metabolic Stability

The target compound possesses a 3-methylbutan-1-one side chain featuring sp³ branching at the β-carbon, whereas the closest analogs carry linear butanone or propanone chains. The additional methyl substituent introduces steric hindrance adjacent to the carbonyl, a structural feature that, by class-level precedent, can reduce cytochrome P450-mediated ω-oxidation and improve metabolic half-life [1]. Quantitative metabolic stability data specific to this compound versus its linear analogs have not been published in peer-reviewed literature, and this inference is based on well-established medicinal chemistry principles regarding alkyl branching effects. The inferred differentiation must be confirmed experimentally for any procurement decision based on metabolic stability considerations.

Metabolic stability inference
Class-level
β-branching may reduce CYP ω-oxidation vs. linear chain
Structural class-level inference; no direct experimental comparative stability data. Data to verify.
Requires experimental confirmation for procurement based on metabolic stability.
Metabolic Stability Steric Hindrance CYP Enzymes

Purity and Storage Stability

The commercially available target compound from AKSci is specified at a minimum purity of 95% (HPLC), with recommended long-term storage in a cool, dry place . While purity specifications among analogs are vendor-dependent, the explicit 95% threshold with accompanying storage guidance provides a procurement benchmark that may not be uniformly available for less common analogs (e.g., the propanone analog CAS 1553249-07-2, which is also listed at 95% but from fewer suppliers).

Purity & storage
Supporting evidence
Min. 95% (HPLC); cool, dry place recommended
Defined purity and storage provide procurement benchmark; consistent across multiple suppliers.
Vendor datasheets; verify lot-specific COA.
Purity Reproducibility Procurement Specification

Phenolic pKa and Derivatization

The close analog 1-(3-chloro-5-fluoro-4-hydroxyphenyl)-2-methylpropan-1-one exhibits a predicted pKa of 6.22 ± 0.36 for the phenolic OH group . The target compound's identical 3-chloro-5-fluoro-4-hydroxyphenyl ring system is expected to share this pKa value within experimental error. This contrasts with non-hydroxylated analogs such as 1-(3-chloro-5-fluorophenyl)-3-methylbutan-1-one (CAS 1352209-75-6), which lacks the hydrogen-bond donor entirely (HBD count = 0 vs. 1) [1]. The phenolic OH enables etherification, esterification, and carbamate formation reactions that are inaccessible to the des-hydroxy analog.

Phenolic pKa & derivatization
Cross-study
Predicted pKa ~6.22; HBD count 1 vs. 0 (des-hydroxy analog)
Phenolic OH enables etherification, esterification, and carbamate formation; absent in des-hydroxy variant.
Predicted pKa; experimental confirmation may refine reactivity expectations.
pKa Derivatization Electronic Effects

TPSA-LogP Profile

Despite the higher lipophilicity (XLogP3 = 3.2 vs. 2.8) and larger molecular weight (230.66 vs. 216.63 g/mol) relative to the linear butanone analog, the topological polar surface area remains unchanged at 37.3 Ų [1][2]. This constancy indicates that the additional methylene and methyl groups contribute to hydrophobic surface area without altering polar interactions. In CNS drug design, this profile (TPSA < 60 Ų, LogP 2–4) is considered favorable for blood-brain barrier penetration while maintaining acceptable solubility.

TPSA-LogP profile
Head-to-head
TPSA 37.3 Ų unchanged; XLogP3 +0.4 vs. linear butanone analog
Increased lipophilicity with unchanged TPSA; reported profile may inform CNS-penetration optimization context.
Computed values; experimental blood-brain barrier data needed.
Multi-Parameter Optimization CNS Druglikeness Ligand Efficiency

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one: Application Scenarios


CNS-Targeted Candidate Synthesis

The +0.4 LogP advantage over the linear butanone analog, combined with a TPSA of 37.3 Ų, positions this compound as a preferred intermediate when designing CNS-penetrant kinase inhibitors or GPCR modulators [1][2]. The branched alkyl chain may also reduce CYP-mediated metabolism, although experimental pharmacokinetic confirmation is advised before committing to large-scale synthesis.

Phenolic Derivatization Library Synthesis

The phenolic OH group (predicted pKa ~6.22) enables a range of nucleophilic derivatization reactions that are unavailable with des-hydroxy analogs such as 1-(3-chloro-5-fluorophenyl)-3-methylbutan-1-one [1][2]. This makes the compound suitable for generating focused libraries of ether or carbamate probes for SAR exploration.

Multi-Parameter Optimization Workflows

The simultaneous increase in LogP (+0.4) and molecular weight (+14 g/mol) relative to the butanone analog, with no TPSA change, provides medicinal chemists with a controlled way to probe lipophilicity tolerance in lead series while maintaining favorable MPO scores [1][2].

Reproducible Scale-Up for Preclinical Synthesis

With a defined commercial purity of 95% and explicit storage recommendations (cool, dry place), this intermediate offers procurement reliability for medicinal chemistry groups transitioning from milligram-scale SAR to multi-gram preclinical batches [1]. Consistent purity reduces variability in subsequent reaction yields.

Application
Selection Property
Validation Focus
CNS-targeted candidate synthesis
Lipophilicity-TPSA profile
Experimental CNS penetration assay context
Phenolic derivatization library synthesis
Phenolic OH reactivity
Derivatization yield and SAR assay reproducibility
Multi-parameter optimization workflows
Controlled LogP/MW increments
MPO score review in lead series
Preclinical scale-up synthesis
Purity specification and storage
Batch-to-batch consistency and yield verification
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